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Compound of Interest

Compound Name:
Tert-butyl 3-ethynylpiperidine-1-

carboxylate

CAS No.: 664362-16-7

Cat. No.: B1288999

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the storage, handling, and safety

considerations for 1-BOC-3-ethynylpiperidine (tert-butyl 3-ethynylpiperidine-1-carboxylate),

a key building block in medicinal chemistry and drug development. The information is compiled

to ensure safe laboratory practices and maintain the integrity of the compound.

Chemical and Physical Properties
While specific experimental data for 1-BOC-3-ethynylpiperidine is not widely published, the

following table summarizes its known properties and those of closely related compounds to

provide a useful reference.
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Property Value Source/Analogy

Molecular Formula C₁₂H₁₉NO₂ ChemScene[1]

Molecular Weight 209.28 g/mol ChemScene[1]

Appearance White to light yellow solid

Inferred from related

compounds like 1-Boc-3-

piperidone[2][3]

Melting Point
35-40 °C (for 1-Boc-3-

piperidone)
Sigma-Aldrich, Chem-Impex[2]

Boiling Point Not available

Solubility

Soluble in organic solvents

(e.g., dichloromethane, ethyl

acetate)

Inferred from related

compounds[3]

Purity ≥97% ChemScene[1]

CAS Number 664362-16-7 ChemScene[1]

Storage and Stability
Proper storage of 1-BOC-3-ethynylpiperidine is crucial to prevent degradation and maintain its

reactivity. There is some variation in the recommended storage temperatures from different

suppliers.
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Storage Condition Recommendation Rationale

Temperature
Store in a refrigerator at 2-8°C.

[2]

While some suppliers state

room temperature storage is

acceptable, refrigeration is the

more conservative and

recommended approach to

minimize potential degradation

of the ethynyl group and the

BOC-protecting group over

time.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

The ethynyl group can be

sensitive to oxidation. An inert

atmosphere will help to

preserve the compound's

integrity.

Container
Keep in a tightly sealed

container.

Prevents contamination from

atmospheric moisture and

oxygen.

Light Protect from light.

While not explicitly stated for

this compound, it is good

practice for complex organic

molecules.

Stability Considerations:

The tert-butoxycarbonyl (BOC) protecting group is generally stable to bases, nucleophiles, and

catalytic hydrogenation. However, it is labile to acidic conditions. The terminal alkyne can be

sensitive to certain reaction conditions and may undergo undesired side reactions such as

homocoupling.

Safety and Handling
A specific Safety Data Sheet (SDS) for 1-BOC-3-ethynylpiperidine is not readily available in

English. The following safety information is based on the known hazards of similar N-BOC
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protected piperidine derivatives.

Hazard Identification
Based on analogous compounds, 1-BOC-3-ethynylpiperidine is anticipated to have the

following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[4]

Skin Protection
Wear nitrile or other suitable chemical-resistant

gloves. A lab coat is mandatory.[4]

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If dusts are generated, a

NIOSH-approved respirator may be necessary.

Handling Procedures
Due to the potential air-sensitivity of the terminal alkyne, it is recommended to handle 1-BOC-3-

ethynylpiperidine under an inert atmosphere, especially for reactions that are sensitive to

oxidation or moisture.

Workflow for Safe Handling and Use:
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Safe Handling Workflow for 1-BOC-3-ethynylpiperidine

Preparation

Handling & Reaction

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Inert Atmosphere Workspace
(Glovebox or Schlenk Line)

Gather Dried Glassware and Reagents

Equilibrate Compound to Room
Temperature Under Inert Gas

Weigh Compound and Dissolve
in Anhydrous Solvent

Perform Reaction Under
Inert Atmosphere

Quench Reaction Appropriately

Dispose of Waste in
Designated Chemical Waste Containers

Clean Glassware and Workspace

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-BOC-3-ethynylpiperidine.
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Experimental Protocols
Detailed experimental protocols for reactions specifically using 1-BOC-3-ethynylpiperidine are

not abundant in the literature. However, as a terminal alkyne, it is a suitable substrate for

common cross-coupling reactions. The following is a representative, general protocol for a

Sonogashira coupling reaction, which should be optimized for specific substrates and

conditions.

General Protocol for Sonogashira Coupling
This protocol describes the coupling of 1-BOC-3-ethynylpiperidine with an aryl halide.

Materials:

1-BOC-3-ethynylpiperidine

Aryl halide (e.g., aryl iodide or bromide)

Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

Copper(I) iodide (CuI)

Anhydrous amine base (e.g., triethylamine or diisopropylamine)

Anhydrous solvent (e.g., THF or DMF)

Schlenk flask and other appropriate oven-dried glassware

Inert gas supply (argon or nitrogen)

Procedure:

To an oven-dried Schlenk flask under an inert atmosphere, add the aryl halide (1.0 eq),

palladium catalyst (e.g., 2-5 mol%), and CuI (e.g., 5-10 mol%).

Evacuate and backfill the flask with inert gas three times.

Add anhydrous solvent and the amine base via syringe.
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In a separate flask, dissolve 1-BOC-3-ethynylpiperidine (1.1-1.5 eq) in a minimal amount of

anhydrous solvent under an inert atmosphere.

Slowly add the solution of 1-BOC-3-ethynylpiperidine to the reaction mixture at room

temperature.

Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) and monitor its

progress by TLC or LC-MS.

Upon completion, cool the reaction to room temperature and quench with a saturated

aqueous solution of ammonium chloride.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Disposal
All waste materials containing 1-BOC-3-ethynylpiperidine or its reaction byproducts should be

disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect any solid waste contaminated with the compound in a designated solid

chemical waste container.

Liquid Waste: Collect organic and aqueous waste streams in separate, appropriately labeled

containers. Do not dispose of down the drain.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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